Cas no 884504-65-8 ((Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide)

(Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide structure
884504-65-8 structure
Product Name:(Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide
CAS No:884504-65-8
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD00245498
CID:4658459
PubChem ID:24700721
Update Time:2025-07-14

(Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide Chemical and Physical Properties

Names and Identifiers

    • N-Hydroxy-2-(naphthalen-1-yloxy)acetimidamide
    • (Z)-N-hydroxy-2-(naphthalen-1-yloxy)acetimidamide
    • 1-(HYDROXYIMINO)-2-NAPHTHYLOXYETHYLAMINE
    • Ethanimidamide, N-hydroxy-2-(1-naphthalenyloxy)-
    • (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide
    • (1Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide
    • AKOS000184929
    • F2185-0045
    • NCGC00337025-01
    • AB01330343-02
    • BBL031644
    • STK937530
    • EN300-265753
    • 884504-65-8
    • N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide
    • MDL: MFCD00245498
    • Inchi: 1S/C12H12N2O2/c13-12(14-15)8-16-11-7-3-5-9-4-1-2-6-10(9)11/h1-7,15H,8H2,(H2,13,14)
    • InChI Key: YXGUKKZSQSABDK-UHFFFAOYSA-N
    • SMILES: O(C/C(=N/O)/N)C1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 462.3±47.0 °C at 760 mmHg
  • Flash Point: 233.4±29.3 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

(Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide Security Information

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Additional information on (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide

Introduction to (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide (CAS No. 884504-65-8)

Compound (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide, identified by its unique Chemical Abstracts Service Number (CAS No. 884504-65-8), represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both hydroxyl and naphthalen-1-yloxy functional groups in its molecular framework suggests a versatile reactivity that could be exploited for various synthetic and therapeutic purposes.

The structural motif of (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide encompasses an ethanimidamide backbone, which is a well-known scaffold in the design of bioactive molecules. Ethanimidamide derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a naphthalen-1-yloxy group into this scaffold introduces additional layers of functionality, potentially enhancing the compound's interaction with biological targets. This modification is particularly noteworthy, as naphthalene derivatives are frequently employed in the development of drugs due to their stability and bioavailability.

The hydroxyl group in the molecule further contributes to its chemical diversity, enabling various derivatization strategies that could lead to novel therapeutic agents. Hydroxyl-functionalized compounds are known for their ability to participate in hydrogen bonding interactions, which can be crucial for binding affinity and specificity in drug design. Moreover, the (Z)-configuration of the double bond in the ethanimidamide moiety may influence the compound's stereochemical properties, affecting its biological activity and pharmacokinetics.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between such compounds and biological targets. Studies have shown that molecules with similar structural features to (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide can exhibit significant binding affinity to enzymes and receptors involved in critical biological pathways. For instance, computational simulations have indicated that this compound may interact with proteins implicated in inflammation and cancer progression, suggesting its potential as a lead compound for further drug development.

In vitro studies have begun to explore the pharmacological profile of (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide, revealing promising results in preliminary assays. These studies have highlighted its ability to modulate key signaling pathways associated with disease states. Specifically, researchers have observed inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammatory responses. Additionally, preliminary data suggest that this compound may exhibit cytotoxic properties against certain cancer cell lines, making it an attractive candidate for further investigation.

The synthesis of (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the desired molecular framework with high precision. These advancements not only enhance the accessibility of the compound but also allow for rapid modifications to optimize its pharmacological properties.

The potential applications of (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide extend beyond traditional pharmaceuticals. Its structural features make it a valuable tool for research purposes, particularly in understanding the mechanisms of drug action and developing new chemical probes. The compound's ability to interact with biological targets while maintaining stability under various conditions makes it an ideal candidate for use in high-throughput screening assays and structure-activity relationship studies.

As research continues to uncover new therapeutic targets and mechanisms, compounds like (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide will play an increasingly important role in drug discovery and development. The integration of cutting-edge technologies such as artificial intelligence and machine learning into medicinal chemistry has further accelerated the process of identifying promising candidates like this one. By leveraging these tools, researchers can more efficiently explore the vast chemical space and identify novel molecules with therapeutic potential.

In conclusion, (Z)-N'-hydroxy-2-(naphthalen-1-yloxy)ethanimidamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with promising preclinical data, position it as a compelling candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative treatments for various diseases.

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